Cas no 1339897-69-6 (1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine)

• Product Name: 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine
• CAS No: 1339897-69-6
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 6391491
• PubChem ID: 62722901
• Update Time: 2025-06-14

1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine
• 1H-1,2,4-Triazole-5-methanamine, 3-cyclohexyl-α-ethyl-1-methyl-
• CS-0295802
• 1339897-69-6
• EN300-1016905

• Inchi： 1S/C12H22N4/c1-3-10(13)12-14-11(15-16(12)2)9-7-5-4-6-8-9/h9-10H,3-8,13H2,1-2H3
• InChI Key： ZOVOARYJEJZOFL-UHFFFAOYSA-N
• SMILES： C(C1N(N=C(C2CCCCC2)N=1)C)(N)CC

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 387.4±44.0 °C(Predicted)
• pka: 7.95±0.29(Predicted)

Additional information on 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine

Research Brief on 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine (CAS: 1339897-69-6)

This research brief provides an in-depth analysis of the latest advancements related to the compound 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine (CAS: 1339897-69-6), a promising candidate in the field of chemical biology and pharmaceutical research. The compound, characterized by its unique triazole scaffold, has garnered significant attention due to its potential applications in drug discovery and therapeutic development.

Recent studies have focused on the synthesis and optimization of 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine, with particular emphasis on its pharmacological properties. The compound's structural features, including the cyclohexyl and triazole moieties, contribute to its ability to interact with biological targets, making it a valuable tool for probing enzyme mechanisms and receptor interactions. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and selectivity profiles.

One of the key findings from recent investigations is the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine exhibits notable activity against specific neurotransmitter receptors, which could pave the way for its use in treating neurological disorders. However, further pharmacokinetic and toxicological assessments are required to validate its safety and efficacy.

In addition to its CNS applications, the compound has also been explored for its antimicrobial properties. Recent publications highlight its efficacy against a range of bacterial and fungal pathogens, with mechanistic studies pointing to its interference with microbial cell wall synthesis. These findings underscore the versatility of 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine and its potential as a multi-target therapeutic agent.

Despite these promising developments, challenges remain in the scalable synthesis and formulation of the compound. Researchers are actively investigating novel synthetic routes to improve yield and purity, as well as exploring prodrug strategies to enhance its bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(3-cyclohexyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine (CAS: 1339897-69-6) represents a compelling area of research with broad implications for drug development. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and addressing the challenges associated with its development, ultimately bringing it closer to therapeutic realization.